2-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)amino)nicotinic acid

• CAS RN: 173095-01-7
• Molecular Formula: C14H12N2O4
• Molecular Weight: 272.26 g/mol
• IUPAC Name: 2-(2,3-dihydro-1,4-benzodioxin-6-ylamino)pyridine-3-carboxylic acid
• InChI: InChI=1S/C14H12N2O4/c17-14(18)10-2-1-5-15-13(10)16-9-3-4-11-12(8-9)20-7-6-19-11/h1-5,8H,6-7H2,(H,15,16)(H,17,18)
• InChI Key: LBJGHELWSGEAKA-UHFFFAOYSA-N
• SMILES: C1COC2=C(O1)C=CC(=C2)NC3=C(C=CC=N3)C(=O)O
• synonyms: 2-(2,3-dihydro-1,4-benzodioxin-6-yl)aminonicotinic acid

Description

2-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)amino)nicotinic acid, also known as DBD-Nic, is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. DBD-Nic is a derivative of nicotinic acid and has been found to possess various biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 2-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)amino)nicotinic acid is not fully understood. However, it has been suggested that 2-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)amino)nicotinic acid exerts its effects by modulating various signaling pathways in the body. It has been found to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which plays a crucial role in the regulation of oxidative stress and inflammation. 2-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)amino)nicotinic acid has also been found to modulate the activity of various enzymes such as cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs), which are involved in the inflammatory response.
Biochemical and Physiological Effects:
2-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)amino)nicotinic acid has been found to possess various biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation, which are associated with various diseases such as Alzheimer's disease, Parkinson's disease, and cancer. 2-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)amino)nicotinic acid has also been found to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)amino)nicotinic acid is its ability to cross the blood-brain barrier, making it a potential candidate for the treatment of neurodegenerative disorders. 2-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)amino)nicotinic acid has also been found to be stable under physiological conditions, making it suitable for in vitro and in vivo experiments. However, one of the limitations of 2-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)amino)nicotinic acid is its low water solubility, which may affect its bioavailability and limit its use in certain applications.

Future Directions

There are several future directions for the research on 2-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)amino)nicotinic acid. One of the areas of interest is the development of 2-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)amino)nicotinic acid derivatives with improved water solubility and bioavailability. Another area of interest is the investigation of the potential use of 2-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)amino)nicotinic acid in the treatment of other diseases such as diabetes and cardiovascular diseases. Further studies are also needed to elucidate the mechanism of action of 2-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)amino)nicotinic acid and its potential interactions with other drugs.
Conclusion:
In conclusion, 2-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)amino)nicotinic acid is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. The synthesis of 2-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)amino)nicotinic acid involves the condensation of 2,3-dihydrobenzo[b][1,4]dioxin-6-amine with nicotinic acid. 2-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)amino)nicotinic acid has shown promising results in various scientific research applications, including anti-inflammatory, anti-cancer, and neuroprotective properties. 2-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)amino)nicotinic acid has been found to possess various biochemical and physiological effects, including the reduction of oxidative stress and inflammation and the improvement of cognitive function and memory. While 2-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)amino)nicotinic acid has several advantages for lab experiments, its low water solubility remains a limitation. There are several future directions for the research on 2-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)amino)nicotinic acid, including the development of 2-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)amino)nicotinic acid derivatives and the investigation of its potential use in the treatment of other diseases.

Synthesis Methods

The synthesis of 2-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)amino)nicotinic acid involves the condensation of 2,3-dihydrobenzo[b][1,4]dioxin-6-amine with nicotinic acid. The reaction is carried out in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The product is obtained in good yield and purity, making it suitable for further research applications.

Scientific Research Applications

2-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)amino)nicotinic acid has shown promising results in various scientific research applications. It has been found to possess anti-inflammatory, anti-cancer, and neuroprotective properties. 2-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)amino)nicotinic acid has been studied extensively for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. It has also been found to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer therapy.